Benzyl (~13~C)carbonochloridate
Overview
Description
Benzyl (13C)carbonochloridate is a highly useful synthetic intermediate that is commonly used in the manufacturing of a wide range of organic compounds. It is also known as benzyl chlorocarbonate or Z-chloride, and is the benzyl ester of chloroformic acid .
Synthesis Analysis
Benzyl chloroformate, also known as benzyl chlorocarbonate or Z-chloride, is the benzyl ester of chloroformic acid. It can be described as the chloride of the benzyloxycarbonyl (Cbz or Z) group .Molecular Structure Analysis
The molecular formula of Benzyl (13C)carbonochloridate is C8H7ClO2. The molecular weight is 170.593 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Benzyl (13C)carbonochloridate is used in the oxidation of benzyl alcohol to benzaldehyde inside Pd/Al2O3 catalyst pellets using air as the oxidant . It is also used in the introduction of the benzyloxycarbonyl protecting group for amines .Physical And Chemical Properties Analysis
Benzyl (13C)carbonochloridate is a water-sensitive oily colorless liquid, although impure samples usually appear yellow . It has a density of 1.2±0.1 g/cm3, a boiling point of 224.0±19.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C .Scientific Research Applications
Environmental Geochemistry and Carbon Cycling
The use of ^14C and ^13C isotopes serves as powerful tools for identifying sources and estimating turnover times of organic matter in aquatic systems. These isotopes help elucidate sources, ages, and transformations of organic matter within rivers, estuaries, and coastal marine waters, providing insights into carbon cycling across different environmental contexts (P. Raymond & J. Bauer, 2001).
Soil Science and Plant-Soil Interactions
In soil science, ^13C isotopes facilitate the understanding of carbon fluxes from plants to soil microorganisms. Studies have employed in situ ^13CO2 pulse-labelling to quantify carbon flux and elucidate the dynamics of carbon allocation within the soil-plant ecosystem, highlighting the pathways through which carbon is transferred and the implications for soil fertility and carbon sequestration (J. Leake et al., 2006).
Safety and Hazards
Benzyl (13C)carbonochloridate is combustible and causes severe skin burns and eye damage. It may cause an allergic skin reaction, respiratory irritation, and cancer. It may cause damage to organs (Heart, forestomach) through prolonged or repeated exposure if swallowed. It is very toxic to aquatic life with long-lasting effects .
Future Directions
A methodology to access isotopically labeled esters and amides from carbonates and carbamates employing an oxygen deletion strategy has been reported. This methodology utilizes a decarboxylative carbonylation approach for isotope labeling with near stoichiometric, ex situ generated 12C, or 13C carbon monoxide . This reaction is characterized by its broad scope, functional group tolerance, and high yields, which is showcased with the synthesis of structurally complex molecules .
properties
IUPAC Name |
benzyl carbonochloridate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSDAJNMJOMSNEV-VJJZLTLGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CO[13C](=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80745947 |
Source
|
| Record name | Benzyl (~13~C)carbonochloridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80745947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (~13~C)carbonochloridate | |
CAS RN |
1173019-35-6 |
Source
|
| Record name | Benzyl (~13~C)carbonochloridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80745947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173019-35-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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